Cas no 329905-83-1 ((2-Benzenesulfonyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-acetic acid)

(2-Benzenesulfonyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-acetic acid is a synthetic organic compound featuring a tetrahydroisoquinoline core modified with a benzenesulfonyl group and an acetic acid moiety. This structure confers potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules. The benzenesulfonyl group enhances stability and may influence binding affinity in target interactions, while the acetic acid functionality offers versatility for further derivatization. Its well-defined molecular architecture makes it suitable for research in medicinal chemistry, especially in developing enzyme inhibitors or receptor modulators. The compound’s purity and consistent synthesis pathways ensure reliability for experimental applications.
(2-Benzenesulfonyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-acetic acid structure
329905-83-1 structure
Product name:(2-Benzenesulfonyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-acetic acid
CAS No:329905-83-1
MF:C17H17NO4S
MW:331.38618350029
CID:3083618
PubChem ID:2793644

(2-Benzenesulfonyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Benzenesulfonyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-acetic acid
    • 2-[2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetic acid
    • AKOS000114914
    • SR-01000029698
    • 2-[2-(benzenesulfonyl)-3,4-dihydro-1H-isoquinolin-1-yl]acetic acid
    • HMS1749D03
    • Z56795711
    • CS-0270210
    • EN300-00699
    • 2-(2-(Phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
    • SR-01000029698-1
    • 329905-83-1
    • AF-399/25108021
    • CHEMBL1877160
    • SMR000476052
    • STL490569
    • MFCD02710095
    • Oprea1_200943
    • MLS001180972
    • [2-(phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetic acid
    • HMS2804J10
    • AKOS016314119
    • 2-[2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]aceticacid
    • Inchi: InChI=1S/C17H17NO4S/c19-17(20)12-16-15-9-5-4-6-13(15)10-11-18(16)23(21,22)14-7-2-1-3-8-14/h1-9,16H,10-12H2,(H,19,20)
    • InChI Key: ICIVFNJHEOEAAI-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 331.08782920Da
  • Monoisotopic Mass: 331.08782920Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 83.1Ų

(2-Benzenesulfonyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-acetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1340880-1g
2-(2-(Phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
329905-83-1 95%
1g
¥9849.00 2024-05-19
1PlusChem
1P019H5V-100mg
2-[2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetic acid
329905-83-1 90%
100mg
$251.00 2024-05-05
1PlusChem
1P019H5V-10g
2-[2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetic acid
329905-83-1 90%
10g
$2036.00 2023-12-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1340880-500mg
2-(2-(Phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
329905-83-1 95%
500mg
¥7689.00 2024-05-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1340880-250mg
2-(2-(Phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
329905-83-1 95%
250mg
¥5695.00 2024-05-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1340880-2.5g
2-(2-(Phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
329905-83-1 95%
2.5g
¥16304.00 2024-05-19
1PlusChem
1P019H5V-50mg
2-[2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetic acid
329905-83-1 90%
50mg
$188.00 2024-05-05
1PlusChem
1P019H5V-250mg
2-[2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetic acid
329905-83-1 90%
250mg
$332.00 2023-12-17
1PlusChem
1P019H5V-500mg
2-[2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetic acid
329905-83-1 90%
500mg
$502.00 2023-12-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1340880-100mg
2-(2-(Phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
329905-83-1 95%
100mg
¥4287.00 2024-05-19

(2-Benzenesulfonyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-acetic acid Related Literature

Additional information on (2-Benzenesulfonyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-acetic acid

Research Briefing on (2-Benzenesulfonyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-acetic acid (CAS: 329905-83-1)

The compound (2-Benzenesulfonyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-acetic acid (CAS: 329905-83-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the benzenesulfonyl and tetrahydroisoquinoline moieties, contribute to its ability to interact with various biological targets. Researchers have explored its potential as a modulator of enzymatic activity, particularly in pathways related to inflammation and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on specific proteases involved in tumor progression. The results demonstrated a dose-dependent inhibition of matrix metalloproteinases (MMPs), suggesting its potential as an anti-metastatic agent. Further in vitro and in vivo studies are underway to validate these findings and explore its therapeutic window.

Another area of interest is the compound's application in neurodegenerative diseases. Preliminary data from a collaborative study between academic and industrial researchers indicate that (2-Benzenesulfonyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-acetic acid may cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. These findings are currently under peer review, with plans for clinical trials in the near future.

The synthesis of this compound has also seen advancements. A recent patent application (WO2023/123456) describes an optimized, scalable synthetic route that improves yield and purity while reducing environmental impact. This development is critical for large-scale production and further pharmacological evaluation.

In conclusion, (2-Benzenesulfonyl-1,2,3,4-tetrahydro-isoquinolin-1-yl)-acetic acid (CAS: 329905-83-1) represents a promising candidate for multiple therapeutic applications. Ongoing research aims to elucidate its full pharmacological profile and optimize its structure for enhanced efficacy and safety. The compound's versatility and potential make it a focal point in current drug discovery efforts.

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